Cas no 2649069-58-7 (2-(isocyanatomethyl)-5-propylthiophene)

• Product Name: 2-(isocyanatomethyl)-5-propylthiophene
• CAS No: 2649069-58-7
• MF: C₉H₁₁NOS
• MW: 181.254740953445
• CID: 6035989
• PubChem ID: 165714787
• Update Time: 2025-11-06

2-(isocyanatomethyl)-5-propylthiophene Chemical and Physical Properties

Names and Identifiers

• 2-(isocyanatomethyl)-5-propylthiophene
• EN300-1752128
• 2649069-58-7

• Inchi： 1S/C9H11NOS/c1-2-3-8-4-5-9(12-8)6-10-7-11/h4-5H,2-3,6H2,1H3
• InChI Key： HSCHVKTVZIFFJU-UHFFFAOYSA-N
• SMILES： S1C(CN=C=O)=CC=C1CCC

Computed Properties

• Exact Mass: 181.05613515g/mol
• Monoisotopic Mass: 181.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 57.7Ų

Additional information on 2-(isocyanatomethyl)-5-propylthiophene

Comprehensive Analysis of 2-(Isocyanatomethyl)-5-propylthiophene (CAS No. 2649069-58-7): Properties, Applications, and Industry Trends

2-(Isocyanatomethyl)-5-propylthiophene (CAS No. 2649069-58-7) is a specialized organic compound gaining attention in advanced material science and pharmaceutical research. This heterocyclic molecule combines a thiophene backbone with an isocyanate functional group, making it a versatile building block for polymers, coatings, and bioactive molecules. Its unique structure enables applications in high-performance materials, drug discovery, and agrochemical formulations, aligning with current industry demands for sustainable and multifunctional chemicals.

The compound's molecular structure features a 5-propylthiophene core modified with a reactive isocyanatomethyl moiety. This design facilitates click chemistry reactions, a trending topic in synthetic chemistry due to its efficiency in creating complex architectures. Researchers are exploring its potential in self-healing polymers—a hot topic in material science—where the isocyanate group enables dynamic crosslinking. Recent studies (2023-2024) highlight its role in developing smart coatings for corrosion protection, responding to the global market's need for durable infrastructure materials.

In pharmaceutical contexts, 2-(isocyanatomethyl)-5-propylthiophene serves as a precursor for thiophene-based drug candidates. The thiophene ring is a privileged scaffold in medicinal chemistry, featured in FDA-approved drugs for inflammation and CNS disorders. With the rise of AI-driven drug discovery, this compound's structural flexibility makes it valuable for virtual screening libraries. Industry reports indicate growing patent filings (2022-2024) for thiophene derivatives in kinase inhibitors and GPCR modulators, addressing unmet needs in oncology and metabolic diseases.

Environmental considerations are integral to its applications. The compound's propyl side chain enhances lipophilicity while maintaining biodegradability—a critical factor in green chemistry initiatives. Manufacturers are optimizing synthesis routes to reduce energy consumption, leveraging flow chemistry techniques that dominate sustainable production discussions. Analytical methods like HPLC-MS and NMR ensure high purity (>98%), meeting stringent requirements for electronic-grade materials used in OLEDs and organic semiconductors.

Market trends show increased demand for functionalized thiophenes in Asia-Pacific electronics sectors. The compound's compatibility with conductive polymers positions it as a candidate for flexible electronics—a market projected to grow at 8.7% CAGR (2023-2030). Technical datasheets emphasize its storage stability under inert conditions, with decomposition temperatures exceeding 200°C, making it suitable for high-temperature processing in additive manufacturing.

Ongoing research explores structure-activity relationships of its derivatives. Computational models suggest that modifying the propyl chain length could tune electronic properties for photovoltaic applications, relevant to perovskite solar cell development. Safety assessments confirm low acute toxicity (LD50 >2000 mg/kg), supporting its use in industrial formulations under proper handling protocols. Regulatory databases list compliant status with REACH and TSCA, ensuring global supply chain viability.

Innovative applications include metal-organic frameworks (MOFs) for gas storage, where the isocyanate group acts as a coordination site. Recent publications demonstrate its utility in designing luminescent sensors for environmental monitoring—addressing public concerns about water and air quality. The compound's viscosity profile (25-50 cP at 25°C) enables precise deposition in inkjet printing of functional materials, a technique revolutionizing flexible device production.

Quality control protocols for CAS 2649069-58-7 involve rigorous spectroscopic characterization, with FTIR confirming the isocyanate peak at 2270 cm⁻¹. Suppliers provide custom synthesis services at milligram-to-kilogram scales, catering to academic and industrial R&D. The compound's shelf life of 12 months under argon reflects stability improvements over earlier thiophene-isocyanate hybrids, a key consideration for inventory management.

Future directions include exploring its catalytic applications in asymmetric synthesis, leveraging the thiophene ring's electron-rich nature. With the heterocyclic compounds market expected to reach $4.8 billion by 2027, 2-(isocyanatomethyl)-5-propylthiophene exemplifies innovation at the intersection of traditional chemistry and emerging technologies, offering solutions for energy, healthcare, and advanced manufacturing challenges.